Marrubiin
Marrubiin
Marrubiin is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
465-92-9
VCID:
VC0191795
InChI:
InChI=1S/C20H28O4/c1-13-11-15-16-18(2,17(21)24-15)7-4-8-19(16,3)20(13,22)9-5-14-6-10-23-12-14/h6,10,12-13,15-16,22H,4-5,7-9,11H2,1-3H3/t13-,15-,16+,18+,19+,20-/m1/s1
SMILES:
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
Marrubiin
CAS No.: 465-92-9
Natural Products
VCID: VC0191795
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
| CAS No. | 465-92-9 |
|---|---|
| Product Name | Marrubiin |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (1R,4S,8S,9R,10R,12R)-9-[2-(furan-3-yl)ethyl]-9-hydroxy-4,8,10-trimethyl-2-oxatricyclo[6.3.1.04,12]dodecan-3-one |
| Standard InChI | InChI=1S/C20H28O4/c1-13-11-15-16-18(2,17(21)24-15)7-4-8-19(16,3)20(13,22)9-5-14-6-10-23-12-14/h6,10,12-13,15-16,22H,4-5,7-9,11H2,1-3H3/t13-,15-,16+,18+,19+,20-/m1/s1 |
| Standard InChIKey | HQLLRHCTVDVUJB-OBHOOXMTSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H]2[C@H]3[C@](CCC[C@@]3([C@]1(CCC4=COC=C4)O)C)(C(=O)O2)C |
| Canonical SMILES | CC1CC2C3C(CCCC3(C1(CCC4=COC=C4)O)C)(C(=O)O2)C |
| Description | Marrubiin is a gamma-lactone. |
| Synonyms | marrubiin |
| PubChem Compound | 73401 |
| Last Modified | Nov 11 2021 |
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